Cas no 145951-21-9 (1-benzofuran-4-sulfonamide)

• Product Name: 1-benzofuran-4-sulfonamide
• CAS No: 145951-21-9
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• MDL: MFCD18819787
• CID: 903642
• PubChem ID: 19807332
• Update Time: 2025-04-19

1-benzofuran-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-benzofuran-4-sulfonamide
• 4-Benzofuransulfonamide(9CI)
•  
• benzofuran-4-sulfonamide
• 145951-21-9
• DTXSID80600143
• 4-BENZOFURANSULFONAMIDE
• DB-262921
• SCHEMBL9569787
• EN300-840051

• MDL： MFCD18819787
• Inchi： 1S/C8H7NO3S/c9-13(10,11)8-3-1-2-7-6(8)4-5-12-7/h1-5H,(H2,9,10,11)
• InChI Key： JWSTWZQANGMBIR-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C1C=CO2)(N)(=O)=O

Computed Properties

• Exact Mass: 197.01471
• Monoisotopic Mass: 197.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 73.3